![molecular formula C4H7BrO2 B044725 Methyl 2-bromopropionate CAS No. 5445-17-0](/img/structure/B44725.png)
Methyl 2-bromopropionate
Overview
Description
Methyl 2-bromopropionate is a chemical compound with the linear formula CH3CHBrCO2CH3 . It is a clear, colorless to slightly yellow liquid . It has been used as an initiator during the synthesis of polymer brushes with single-walled carbon nanotubes as backbones . It has also been used as a starting reagent for the synthesis of 2-18F-fluoropropionic acid, a positron emission tomography imaging agent for prostate cancer .
Molecular Structure Analysis
The molecular structure of Methyl 2-bromopropionate is represented by the linear formula CH3CHBrCO2CH3 . Its molecular weight is 167.00 .
Chemical Reactions Analysis
Methyl 2-bromopropionate has been used in various chemical reactions. For instance, it was used as an initiator during the synthesis of polymer brushes with single-walled carbon nanotubes as backbones .
Physical And Chemical Properties Analysis
Methyl 2-bromopropionate is a clear, colorless to slightly yellow liquid . It has a boiling point of 144°C, a flash point of 51°C, and a specific gravity of 1.50 . It is insoluble in water .
Scientific Research Applications
C4H7BrO2
), focusing on six distinct applications:Synthesis of Polymer Brushes
Methyl 2-bromopropionate: is utilized as an initiator in the synthesis of polymer brushes. These polymer brushes are often grafted onto the surfaces of single-walled carbon nanotubes, which serve as backbones . This application is crucial in creating advanced materials with tailored surface properties for various technological applications.
Radiopharmaceuticals for PET Imaging
In the field of medical diagnostics, Methyl 2-bromopropionate is a starting reagent for synthesizing 2-18F-fluoropropionic acid . This compound is a positron emission tomography (PET) imaging agent, which is particularly useful in the detection and monitoring of prostate cancer.
Safety And Hazards
Methyl 2-bromopropionate is a flammable liquid and vapor. It causes severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and wearing protective gloves/clothing/eye protection/face protection .
Relevant Papers
Methyl 2-bromopropionate has been mentioned in various papers, particularly in relation to its use as an initiator during the synthesis of polymer brushes with single-walled carbon nanotubes as backbones . Further details about these papers are not available in the search results.
properties
IUPAC Name |
methyl 2-bromopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BrO2/c1-3(5)4(6)7-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACEONLNNWKIPTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90884159 | |
Record name | Propanoic acid, 2-bromo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90884159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear light yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | Methyl 2-bromopropionate | |
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Product Name |
Methyl 2-bromopropionate | |
CAS RN |
5445-17-0 | |
Record name | Methyl 2-bromopropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5445-17-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Propanoic acid, 2-bromo-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005445170 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 2-bromopropionate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21973 | |
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Record name | Propanoic acid, 2-bromo-, methyl ester | |
Source | EPA Chemicals under the TSCA | |
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Record name | Propanoic acid, 2-bromo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90884159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-bromopropionate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.220 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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